3-(Piperidin-1-ylmethyl)aniline
Cat. No. B1366656
Key on ui cas rn:
93138-55-7
M. Wt: 190.28 g/mol
InChI Key: SEJNYLBEEMVJNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06172061B2
Procedure details
In ethanol (100 ml) was dissolved 1-(3-nitrobenzyl)piperidine (32.2 g), and to the mixture was added dried 10% palladium on carbon (1.61 g). Under hydrogen atmosphere, the mixture was stirred at room temperature under atmospheric pressure for 24 hours. The palladium was filtered off, and the filtrate was concentrated. The residue was recrystallized from diisopropylether-hexane to give 1-(3-aminobenzyl)piperidine (15.8 g) as colorless crystals.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([CH:14]=[CH:15][CH:16]=1)[CH2:7][N:8]1[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1)([O-])=O>C(O)C>[NH2:1][C:4]1[CH:5]=[C:6]([CH:14]=[CH:15][CH:16]=1)[CH2:7][N:8]1[CH2:9][CH2:10][CH2:11][CH2:12][CH2:13]1
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Inputs
Step One
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Name
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|
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Quantity
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32.2 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(CN2CCCCC2)C=CC1
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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Under hydrogen atmosphere, the mixture was stirred at room temperature under atmospheric pressure for 24 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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to the mixture was added
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried 10% palladium on carbon (1.61 g)
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FILTRATION
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Type
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FILTRATION
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|
Details
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The palladium was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was recrystallized from diisopropylether-hexane
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Outcomes
Product
Details
Reaction Time |
24 h |
|
Name
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|
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Type
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product
|
|
Smiles
|
NC=1C=C(CN2CCCCC2)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 15.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 56.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
